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Introduction

Trimethyltin bromide ((CHs)sSnBr) is an organotin compound that serves as a versatile
reagent and precursor in organic synthesis and materials science.[1][2] A thorough
understanding of its physical properties is paramount for its safe handling, appropriate
application in experimental design, and for the prediction of its behavior in various chemical
and biological systems. This technical guide provides a comprehensive overview of the known
physical characteristics of Trimethyltin bromide, details generalized experimental protocols
for their determination, and illustrates the relationships between these properties.

Core Physical Properties

The physical properties of Trimethyltin bromide are summarized in the table below. These
values have been compiled from various chemical suppliers and databases.
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Property Value Notes
Molecular Formula CsH9eBrSn [3]

Molecular Weight 243.72 g/mol [3]

Appearance White crystalline solid [41[5]

Melting Point 26-27 °C [41[6]

Boiling Point 165 °C at 13 torr[7]
Flash Point 113 °C Closed cup[6][8]
Vapor Pressure 23.1 mmHg at 25 °C[7]
Solubility Decomposes in water [5119]

Very soluble in many common

organic solvents (e.g., alcohol,

[10]
ethers, halogenated
hydrocarbons)
Sensitivity Moisture sensitive [9][10]

Experimental Protocols for Property Determination

The following sections outline generalized experimental methodologies that are typically
employed to determine the physical properties of air- and moisture-sensitive organometallic
compounds like Trimethyltin bromide.

Melting Point Determination

The melting point of a compound is a critical indicator of its purity.[5] For a moisture-sensitive
compound like Trimethyltin bromide, the capillary method is commonly used, with
modifications to exclude atmospheric moisture.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered Trimethyltin bromide is loaded into
a thin-walled glass capillary tube to a height of 2-3 mm.[7] To prevent exposure to moisture,
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this process is typically carried out in an inert atmosphere, such as inside a glovebox.

o Sealing the Capillary: The open end of the capillary tube is sealed using a flame to create a
closed system. This prevents the hygroscopic sample from absorbing atmospheric water and
also contains any volatile components that might sublime.[7]

o Measurement: The sealed capillary is placed in a melting point apparatus, which consists of
a heated block or oil bath and a calibrated thermometer or an automated optical detection
system.[5]

e Heating and Observation: The temperature is increased at a controlled rate, typically 1-2 °C
per minute, to ensure thermal equilibrium.[5] The temperature at which the solid first begins
to melt and the temperature at which the last of the solid liquefies are recorded as the
melting range.[11] For pure substances, this range is typically narrow.

Boiling Point Determination under Reduced Pressure

Since Trimethyltin bromide has a relatively high boiling point, its determination is often
performed under reduced pressure to prevent decomposition at elevated temperatures.

Methodology: Distillation or Reflux Method

o Apparatus Setup: A small-scale distillation or reflux apparatus is assembled.[12] This
includes a round-bottom flask containing the Trimethyltin bromide sample and a boiling
chip, a condenser, a thermometer, and a vacuum adapter connected to a vacuum pump.

o Pressure Control: The system is evacuated to the desired pressure, which is monitored with
a manometer.

e Heating: The sample is heated gently using a heating mantle.

o Temperature Measurement: The thermometer bulb is positioned so that it is enveloped by
the vapor of the boiling liquid but does not touch the liquid itself.[12] The temperature at
which the liquid boils and its vapor condenses at a steady rate is recorded as the boiling
point at that specific pressure.[12] A pressure nomograph can be used to estimate the boiling
point at atmospheric pressure.[13]
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Vapor Pressure Determination

Vapor pressure is a measure of a substance's volatility. For solids like Trimethyltin bromide,
specialized techniques are required for accurate measurement.

Methodology: Static Method

o Sample Preparation: A small, degassed sample of Trimethyltin bromide is placed in a
thermostatted sample chamber connected to a pressure transducer.

o Equilibrium: The chamber is evacuated and then the temperature is precisely controlled. The
system is allowed to reach thermal and phase equilibrium, where the rate of sublimation
eqguals the rate of condensation.

o Pressure Measurement: The pressure exerted by the vapor in equilibrium with the solid is
measured by the transducer. This measurement is repeated at several different temperatures
to establish the vapor pressure curve of the compound.[4]

Solubility Determination

The solubility of Trimethyltin bromide is a key parameter for its use in reactions and
formulations. Given its reactivity with water, solubility is typically determined in organic solvents
under an inert atmosphere.

Methodology: Static Analytical Method

o System Preparation: A known amount of Trimethyltin bromide is added to a known volume
of the desired organic solvent in a sealed vessel under an inert atmosphere (e.g., nitrogen or
argon).[9]

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure that equilibrium is reached.

o Sample Analysis: A sample of the supernatant liquid is carefully withdrawn, ensuring no solid
particles are included. The concentration of Trimethyltin bromide in the solvent is then
determined using an appropriate analytical technique, such as Gas Chromatography (GC) or
Atomic Absorption (AA) spectroscopy.[10] This process is repeated at different temperatures
to determine the temperature dependence of solubility.[9]
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Logical Relationships of Physical Properties

The physical properties of Trimethyltin bromide are interconnected. The following diagram
illustrates these logical relationships.
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Logical Relationships of Trimethyltin Bromide's Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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